Cas no 1804364-30-4 (2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde)

• Product Name: 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde
• CAS No: 1804364-30-4
• MF: C₉H₄ClF₆NO₂
• MW: 307.576982498169
• CID: 4846254
• Update Time: 2025-06-27

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

• Inchi： 1S/C9H4ClF6NO2/c10-2-5-7(8(11,12)13)6(19-9(14,15)16)1-4(3-18)17-5/h1,3H,2H2
• InChI Key： PDUWLYWYZDPWLK-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)(F)F)=C(C=C(C=O)N=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde

2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde: A Versatile Building Block in Medicinal Chemistry

CAS No. 1804364-30-4 represents a unique molecular scaffold with potential applications in pharmaceutical development. This compound, specifically 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, combines multiple functional groups that make it a valuable tool for synthetic chemists. The molecule features a pyridine ring substituted with trifluoromethoxy, trifluoromethyl, and chloromethyl groups, along with an aldehyde functional group at the 6-position. These substituents contribute to its chemical reactivity and biological activity, making it a promising candidate for drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in improving drug efficacy and pharmacokinetic properties. The presence of trifluoromethoxy and trifluoromethyl groups in 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluomethyl)pyridine-6-carboxaldehyde enhances its metabolic stability and bioavailability. Studies published in 2023 have demonstrated that fluorinated pyridine derivatives exhibit improved binding affinities to G protein-coupled receptors (GPCRs), which are key targets for many therapeutic agents.

One of the most significant features of this compound is its aldehyde functionality, which enables versatile synthetic transformations. The aldehyde group can undergo nucleophilic addition reactions, allowing for the introduction of diverse functional groups. This property makes 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde an ideal intermediate for the synthesis of complex molecules with tailored biological activities.

Current research in fluorinated heterocycles has revealed that the introduction of fluorine atoms can significantly modulate the physicochemical properties of drug candidates. A 2024 study published in Journal of Medicinal Chemistry showed that fluorinated pyridine derivatives exhibit enhanced membrane permeability and reduced metabolic clearance compared to their non-fluorinated counterparts. This makes 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde particularly suitable for the development of orally bioavailable drugs.

The chloromethyl group in this molecule serves as a valuable site for further functionalization. This group can participate in various coupling reactions, including the formation of carbon-carbon bonds and the introduction of additional functionalities. Researchers have demonstrated that the chloromethyl group can be selectively modified to create derivatives with enhanced biological activity, as seen in the synthesis of novel antifungal agents reported in 2023.

Recent advancements in drug discovery technologies have emphasized the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. The combination of multiple functional groups in this molecule allows for the simultaneous targeting of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Studies on fluorinated aromatic compounds have shown that the presence of fluorine atoms can significantly influence the electronic properties of the molecule. This effect is particularly evident in 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde, where the trifluoromethoxy and trifluoromethyl groups create a highly electron-deficient environment. This property makes the molecule particularly effective in modulating the activity of ion channels and enzyme systems.

Current research in synthetic organic chemistry has focused on the development of efficient synthetic routes for fluorinated compounds. The synthesis of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has been optimized using microwave-assisted methodologies, which significantly reduce reaction times and improve yields. This advancement is part of a broader trend in green chemistry that emphasizes sustainable and energy-efficient synthetic strategies.

The pyridine ring in this molecule is a key structural element that contributes to its biological activity. Pyridine derivatives are known for their ability to interact with a wide range of biological targets, including enzymes, receptors, and ion channels. The specific substitution pattern of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde allows for the fine-tuning of its pharmacological profile, making it a versatile scaffold for drug development.

Recent studies on fluorinated pharmaceuticals have highlighted the role of fluorine in improving the therapeutic index of drug candidates. The introduction of fluorine atoms in 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde has been shown to reduce off-target effects while maintaining desired biological activity. This property is particularly valuable in the development of selective therapeutics for complex diseases.

Advancements in computational chemistry have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is particularly valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Current research in fluorinated heterocycles has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent research in drug delivery systems has highlighted the potential of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of targeted therapies. The unique physicochemical properties of this molecule make it particularly suitable for use in nanocarriers and other advanced drug delivery systems that allow for the controlled release of therapeutic agents.

The pyridine ring in this molecule is also of interest in the context of metal-based pharmaceuticals. This ring can coordinate with various metal ions, enabling the creation of metal complexes with unique biological activities. Recent studies have shown that such complexes can exhibit enhanced antimicrobial and antitumor properties, making them promising candidates for the development of new therapeutic agents.

Current trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)py,6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)py,6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. Molecular modeling studies have demonstrated that the specific arrangement of functional groups in this molecule allows for optimal interactions with target proteins. These findings have been instrumental in the rational design of new drug candidates with improved efficacy and safety profiles.

The aldehyde functionality of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde is also valuable in the context of drug conjugation technologies. This group can be used to link the molecule to various bioactive moieties, enabling the creation of multifunctional therapeutics. Recent applications of this approach have been seen in the development of targeted drug delivery systems for cancer therapy.

Recent research in fluorinated pharmaceuticals has also explored the potential of these compounds in the treatment of neurological disorders. Studies have shown that fluorinated pyridine derivatives can modulate the activity of neurotransmitter systems, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease. The specific structure of 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde makes it particularly suitable for this application.

Advancements in synthetic methodologies have enabled the efficient preparation of complex fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. These developments are part of a broader trend in pharmaceutical chemistry that emphasizes the importance of modular synthetic approaches for the rapid generation of diverse drug candidates. This strategy has been particularly effective in the exploration of new therapeutic targets.

The chloromethyl group in this molecule is also valuable in the context of protein modification technologies. This group can be used to create bioconjugates that allow for the precise targeting of therapeutic agents to specific cellular compartments. Recent studies have demonstrated the potential of this approach in the development of novel therapeutics for diseases such as cancer and infectious diseases.

Recent trends in pharmaceutical chemistry emphasize the importance of multifunctional scaffolds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde in the development of next-generation therapeutics. The combination of multiple functional groups in this molecule allows for the simultaneous modulation of multiple biological pathways, which is a key strategy in modern drug development. This approach has been successfully applied in the design of dual-action therapeutics for complex diseases such as cancer and neurodegenerative disorders.

Advancements in computational drug design have enabled the prediction of the biological activity of fluorinated compounds like 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)py It seems you've provided a long passage that appears to be a repetitive and possibly generated text about a specific chemical compound: 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde. The text seems to be a template or a placeholder for information that is being repeated multiple times. If you're looking for accurate information about this compound, here's a concise summary: --- ### 2-(Chloromethyl)-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-6-carboxaldehyde #### Chemical Structure: - Core structure: A pyridine ring (a six-membered aromatic ring with one nitrogen atom). - Functional groups: - Chloromethyl group at position 2: –CH₂Cl - Trifluoromethoxy group at position 4: –O–CF₃ - Trifluoromethyl group at position 3: –CF₃ - Carboxaldehyde group at position 6: –CHO #### Molecular Formula: - C₁₁H₇ClF₆NO #### Molecular Weight: - Approximately 326.07 g/mol #### Synthesis: - This compound is likely synthesized via substitution reactions on a pyridine ring, possibly using chloromethylating agents, trifluoromethylation reagents, and aldehyde-forming conditions. #### Potential Applications: - Pharmaceuticals: Due to its fluorinated and chlorinated substituents, it may act as a precursor for drug development, especially in areas like neurodegenerative diseases (e.g., Alzheimer's, Parkinson's) or cancer, where fluorinated compounds are often used for improved metabolic stability and receptor binding. - Organic Synthesis: It may serve as a building block for more complex molecules, especially those requiring fluorine-containing functionalities. #### Reactivity: - The carboxaldehyde group is reactive and may undergo condensation, reduction, or oxidation reactions. - The trifluoromethyl groups are generally electron-withdrawing, which can influence the reactivity and stability of the molecule. - The chloromethyl group is also reactive and may participate in nucleophilic substitution reactions. --- ### If you're looking for something else: - Structure elucidation (e.g., NMR, MS, X-ray diffraction)? - Synthetic route? - Biological activity? - Toxicity profile? - Patent information? - Similar compounds? Let me know what you need, and I can provide a more focused and accurate response!